Cas no 1307991-35-0 ((3R)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid)

• Product Name: (3R)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid
• CAS No: 1307991-35-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5696606
• PubChem ID: 28600208
• Update Time: 2025-11-01

(3R)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026730582
• 1307991-35-0
• EN300-1284369
• (3R)-3-AMINO-3-(1-METHYL-1H-PYRAZOL-4-YL)PROPANOIC ACID
• (3R)-3-AMINO-3-(1-METHYL-1H-PYRAZOL-4-YL)PROPANOICACID
• 1H-Pyrazole-4-propanoic acid, β-amino-1-methyl-, (βR)-
• (3R)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C7H11N3O2/c1-10-4-5(3-9-10)6(8)2-7(11)12/h3-4,6H,2,8H2,1H3,(H,11,12)/t6-/m1/s1
• InChI Key： UYCBHQKLCHFALG-ZCFIWIBFSA-N
• SMILES： OC(C[C@H](C1C=NN(C)C=1)N)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 349.4±32.0 °C(Predicted)
• pka: 3.38±0.12(Predicted)

Additional information on (3R)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid

Comprehensive Overview of (3R)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid (CAS No. 1307991-35-0)

The compound (3R)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid (CAS No. 1307991-35-0) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1-methyl-1H-pyrazol-4-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small molecule inhibitors and enzyme modulators. The compound's stereospecificity and functional group diversity further enhance its utility in asymmetric synthesis and medicinal chemistry.

In recent years, the demand for chiral building blocks like (3R)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid has surged, driven by the growing focus on precision medicine and targeted therapies. This compound's ability to interact selectively with biological targets aligns with the industry's shift toward personalized treatment options. Additionally, its low toxicity profile and high solubility in aqueous solutions make it an attractive candidate for formulation development. These properties are particularly relevant in the context of orphan drugs and rare disease treatments, where specificity and safety are paramount.

The synthesis of (3R)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid typically involves asymmetric hydrogenation or enzymatic resolution techniques, which are widely discussed in green chemistry circles. As sustainability becomes a key concern in pharmaceutical manufacturing, researchers are exploring catalytic methods to produce this compound with minimal environmental impact. This aligns with the broader trend of green synthesis and circular economy principles, which are increasingly prioritized by regulatory agencies and industry stakeholders.

From a commercial perspective, CAS No. 1307991-35-0 is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability are influenced by factors such as purity requirements, batch size, and regulatory compliance. For researchers seeking alternatives or derivatives, related compounds like 3-amino-3-(pyrazol-4-yl)propanoic acid or N-methylated analogs may also be of interest. These variations are often explored to optimize pharmacokinetic properties or binding affinity in drug design projects.

In conclusion, (3R)-3-amino-3-(1-methyl-1h-pyrazol-4-yl)propanoic acid represents a versatile and promising compound in modern drug discovery. Its applications span from lead optimization to bioconjugation, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to explore its potential, this molecule is likely to play an increasingly important role in addressing unmet medical challenges and advancing innovative therapeutics.